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Compound of Interest

Compound Name: 4-(Allyloxy)benzamide
CAS No.: 97960-35-5
Cat. No.: B2590364
Get Quote
. J

Spectroscopic Profiling and Analytical Characterization of 4-(Allyloxy)benzamide: A Technical
Guide

Executive Summary

4-(Allyloxy)benzamide is a highly versatile intermediate utilized across organic synthesis and
medicinal chemistry[1],[2]. It serves as a critical structural motif in the development of analgesic
agents[3] and acts as a specialized derivatization agent for synthesizing chiral stationary
phases used in supercritical fluid chromatography[4]. For researchers integrating this
compound into complex synthetic pipelines, rigorous spectroscopic validation is non-
negotiable. This whitepaper provides an in-depth analysis of the physicochemical properties,
synthesis methodologies, and definitive spectroscopic data (NMR, IR, MS) required to
unambiguously characterize 4-(allyloxy)benzamide.

Physicochemical Identity

Before initiating advanced spectroscopic workflows, baseline physicochemical parameters
must be established to ensure bulk material integrity[1],[2],[5].
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Property Value

Chemical Name 4-(Allyloxy)benzamide
CAS Registry Number 97960-35-5

Molecular Formula C10H11NO2

Molecular Weight 177.20 g/mol
Appearance White crystalline solid
Melting Point 144-146 °C

High-Fidelity Synthesis & In-Process Validation

Traditional amide syntheses often rely on harsh, moisture-sensitive acid chlorides and generate
stoichiometric waste. The following self-validating protocol details a "green” synthesis of 4-
(allyloxy)benzamide directly from 4-allyloxybenzaldehyde, utilizing a Cu(ll)-catalyzed
rearrangement of an in situ generated aldoxime under neat conditions[6],[5].

Step-by-Step Methodology:

o Oxime Formation (In Situ): In a dried reaction vessel, intimately mix 4-allyloxybenzaldehyde
(2.0 mmol), hydroxylamine hydrochloride (1.0 mmol), and sodium acetate (1.1 mmol).

o Causality: NaOAc buffers the system, liberating free hydroxylamine from its hydrochloride
salt to nucleophilically attack the aldehyde, forming the intermediate aldoxime[6].

o Catalytic Activation: Add CuSOa4-5H20 (5 mol%).

o Causality: The Cu(ll) metal center coordinates with the oximic hydroxyl group. This Lewis
acid activation lowers the activation energy required for dehydration to a transient nitrile
intermediate, which is subsequently hydrated to the primary amide[6],[7].

o Thermal Condensation: Heat the neat solid mixture to 110 °C on an oil bath with vigorous
stirring for 2 hours.
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o Validation Check: Monitor reaction progress via Thin Layer Chromatography (TLC) using
EtOAc/Hexane (1:1). The starting aldehyde (high R_f) should completely disappear,
replaced by a highly polar spot indicative of the primary amide[5].

Quench & Phase Separation: Cool the mixture to ambient temperature. Add 2 mL of
deionized water and extract with ethyl acetate (3 x 6 mL).

o Causality: Water quenches the catalyst and dissolves inorganic byproducts (NaOAc, NacCl,
CuSO0a4), while the ethyl acetate selectively partitions the target organic product[5].

Purification: Wash the combined organic layers with brine, dry over anhydrous Na=SOa4,
concentrate in vacuo, and pass through a short silica gel pad (60—-120 mesh) using EtOAc/n-
hexane (1:1).

o Validation Check: The process yields a white solid (approx. 98% yield). Verify the melting
point (144-146 °C) as a primary quality control gate before proceeding to NMR][5].
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Figure 1: Green synthesis workflow and spectroscopic validation pipeline for 4-

(Allyloxy)benzamide.

Spectroscopic Characterization & Mechanistic

Causality
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The structural validation of 4-(allyloxy)benzamide relies on orthogonal spectroscopic
techniques. The data below is derived from standardized analytical runs[5].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the definitive map of the carbon-hydrogen framework. The *H and 3C NMR
spectra were acquired in CDCls.

Table 1: *H NMR Assignments (400 MHz, CDCIs)[5]
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Chemical Shift L J-Coupling .
Multiplicity Integration
(3, ppm) (Hz)

7.79 dd 8.0,1.6 2H

Structural
Assignment &
Causality

Ar-H (ortho to
amide):
Deshielded by
the electron-
withdrawing
anisotropic
effect of the
carbonyl

group.

6.94 d 8.8 2H

Ar-H (ortho to
ether): Shielded
by the electron-
donating
resonance (+R)
of the allylic

oxygen.

6.10-6.02 m - 1H

-CH=CH:
(internal vinyl):
Complex
multiplet due to
splitting by the
adjacent
methylene and
both terminal

vinylic protons.

6.00 brs - 2H

-NHz (amide):
Broadened due
to the
qguadrupolar
relaxation of the

14N nucleus (spin
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Chemical Shift

Multiplicity
(3, ppm)

J-Coupling
(Hz)

Integration

Structural
Assignment &
Causality

| = 1) and proton

exchange.

5.43 dd

17.2,1.2

1H

=CHz2 (terminal
trans): Large J-
coupling (17.2
Hz) dictated by
the Karplus
equation for a
~180° dihedral

angle.

5.32 dd

10.4,1.2

1H

=CH:z (terminal
cis): Smaller J-
coupling (10.4
Hz)
corresponding to
the ~0° dihedral
angle with the

internal proton.

| 4.59|dd| 2.4, 1.6 | 2H | -O-CH:- (allylic): Deshielded by the adjacent electronegative oxygen

atom. |

Table 2: 13C NMR Assignments (100 MHz, CDCIs)[5]
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Chemical Shift (6, ppm) Carbon Type Structural Assignment
168.9 Quaternary Amide Carbonyl (C=0)
161.6 Quaternary Aromatic C-O (para to amide)
132.6 Methine Internal Vinylic Carbon (-CH=)
129.3 Methine Aromatic CH (ortho to amide)
125.7 Quaternary Aromatic C (ipso to amide)
118.2 Methylene Terminal Vinylic Carbon
(=CHz)
1145 Methine Aromatic CH (ortho to ether)

| 68.9 | Methylene | Allylic Methylene (-O-CHz2-) |

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy (KBr pellet) acts as a rapid, self-validating tool to confirm functional group

transformations, specifically the presence of the primary amide[5].

Table 3: Key FT-IR Vibrational Modes[5]
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Wavenumber (cm~?) Vibrational Mode Mechanistic Causality

Confirms primary amide.

Hydrogen bonding in the
N-H Stretch (Asym. & . .
3371, 3170 solid state shifts these

Sym.
ym.) bands slightly lower than

in dilute solution.

Shifted lower than an isolated

ketone (~1715 cm~1) due to
1655 C=0 Stretch (Amide I) nitrogen lone-pair resonance

increasing the C=0 single-

bond character.

) Characteristic in-plane bending
1621 N-H Bend (Amide II) ) )
of the primary amide group.

Asymmetric and symmetric
1246, 1012 C-O-C Stretch stretching of the aryl-alkyl

ether linkage.

| 939, 842 | =CH2z & Ar-H Out-of-Plane Bend | Confirms the terminal alkene and the para-
disubstituted benzene ring geometry. |

Mass Spectrometry (LC-MS)

Liquid Chromatography-Mass Spectrometry (LC-MS) utilizing positive Electrospray lonization
(ESI+) confirms the exact molecular mass.

o Observation: The spectrum yields a base peak at m/z = 178[5].

o Causality: The molecular weight of the compound is 177.20 g/mol . The basicity of the amide
nitrogen facilitates facile protonation in the ESI source, resulting in the highly stable [M+H]*
pseudomolecular ion. The soft ionization nature of ESI prevents the fragmentation of the
relatively fragile allylic ether bond, ensuring the parent ion remains the dominant species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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